Cas no 1256346-08-3 (2-Methylthio-5-trifluoromethylpyridine-3-boronic Acid)

• Product Name: 2-Methylthio-5-trifluoromethylpyridine-3-boronic Acid
• CAS No: 1256346-08-3
• MF: C₇H₇BF₃NO₂S
• MW: 237.007190942764
• MDL: MFCD16295069
• CID: 828193
• PubChem ID: 53216406
• Update Time: 2025-04-19

2-Methylthio-5-trifluoromethylpyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-5-(trifluoromethyl)pyridin-3-ylboronic acid
• 2-Methylthio-5-trifluoromethylpyridine-3-boronic acid
• [2-methylsulfanyl-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• CS-0178029
• MFCD16295069
• (2-(Methylthio)-5-(trifluoromethyl)pyridin-3-yl)boronicacid
• (2-(Methylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• DB-347267
• 1256346-08-3
• [2-(Methylsulfanyl)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• Boronic acid, B-[2-(methylthio)-5-(trifluoromethyl)-3-pyridinyl]-
• XXLJAJGFTXZTBB-UHFFFAOYSA-N
• AKOS015852381
• DTXSID10681647
• BS-19768
• 2-(methylthio)-5-(trifluoromethyl)pyridine-3-boronic acid
• 2-(METHYLSULFANYL)-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
• AT15403
• 2-Methylthio-5-trifluoromethylpyridine-3-boronic Acid

• MDL： MFCD16295069
• Inchi： 1S/C7H7BF3NO2S/c1-15-6-5(8(13)14)2-4(3-12-6)7(9,10)11/h2-3,13-14H,1H3
• InChI Key： XXLJAJGFTXZTBB-UHFFFAOYSA-N
• SMILES： S(C)C1C(B(O)O)=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 237.02400
• Monoisotopic Mass: 237.0242643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.65000
• LogP: 0.50210